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Alkali metal tetrathionates
Tetrathionates of alkali metals, specifically compounds formed between alkali metals and thiosulfate ions (S₂O₃²⁻), are a class of inorganic salts. These compounds are known for their unique chemical properties and reactivity. Sodium tetrasulfide (Na₂S₄) is the most commonly studied among these species due to its stability and availability.
Alkali metal tetrathionates typically exist as white crystalline solids, with a strong tendency to react with water to produce hydrogen sulfide gas and corresponding alkali hydroxides. The general reaction can be represented as:
\[ \text{M}_2S_4 + 2H₂O → 2\text{MOH} + H₂S↑ \]
These compounds are often used in analytical chemistry for qualitative analysis, due to their characteristic reactions with certain metals and metal ions. They also have applications in the synthesis of other sulfur-containing compounds and as reducing agents in various chemical processes.
Due to their instability and corrosive nature, handling these chemicals requires careful consideration of safety precautions and storage conditions. Proper personal protective equipment (PPE) should be worn when working with alkali metal tetrathionates to avoid skin contact or inhalation.
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